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Compound of Interest

Compound Name: FL118-14-Propanol

Cat. No.: B10861715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount in a laboratory setting to ensure the safety

of personnel and the protection of the environment. This document provides guidance on the

proper disposal procedures for propanol and its derivatives, with a specific focus on FL118-14-
Propanol.

Important Notice: A specific Safety Data Sheet (SDS) for FL118-14-Propanol is not publicly

available at this time. The information provided below is based on the general properties of

propanol. As FL118-14-Propanol is a derivative, its physical, chemical, and toxicological

properties may differ. Therefore, it is imperative to consult with your institution's Environmental

Health and Safety (EHS) office for specific disposal instructions tailored to this compound.

General Propanol Disposal Procedures
Propanol, in its various forms (n-propanol and isopropanol), is classified as a flammable liquid

and a hazardous waste. Improper disposal can lead to fire hazards, environmental

contamination, and regulatory violations.

Waste Identification and Collection:
Hazardous Waste Determination: Due to its flammability, any waste containing propanol

must be treated as hazardous waste.
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Segregation: Do not mix propanol waste with other chemical waste streams unless explicitly

permitted by your EHS office. Incompatible materials can cause dangerous chemical

reactions.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Propanol Waste"), and the specific concentration or components.

Containerization: Use a designated, leak-proof, and chemically compatible container for

collecting propanol waste. Keep the container tightly sealed when not in use.

Disposal Workflow:
The following diagram outlines the general logical workflow for the disposal of propanol waste.
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Quantitative Data for Propanol (General)
The following table summarizes key quantitative data for n-propanol and isopropanol, which

may serve as a reference. Note: These values are for pure propanol and may not be

representative of FL118-14-Propanol.

Property n-Propanol Isopropanol

UN Number 1274 1219

Hazard Class 3 (Flammable Liquid) 3 (Flammable Liquid)

Packing Group II II

Flash Point 23 °C (73 °F) 12 °C (54 °F)

Experimental Protocols
While specific experimental protocols for the disposal of FL118-14-Propanol are not available,

the general principle is to avoid any uncontrolled release into the environment.

Small Spills (in a laboratory fume hood):

Alert personnel in the immediate area.

Wear appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, and a lab coat.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material using non-sparking tools and place it in a designated

hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Ventilate the area thoroughly.

Large Spills:
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Evacuate the area immediately.

Contact your institution's EHS office and follow their emergency procedures.

Personal Protective Equipment (PPE)
When handling propanol waste, the following PPE is mandatory:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: May be required for large spills or in poorly ventilated areas. Consult

your EHS office for specific recommendations.

Disclaimer: This information is intended for guidance purposes only and is not a substitute for

professional safety advice. Always prioritize the specific guidelines and procedures established

by your institution's Environmental Health and Safety department. The absence of a specific

SDS for FL118-14-Propanol underscores the importance of seeking expert consultation before

handling or disposing of this compound.

To cite this document: BenchChem. [Proper Disposal of FL118-14-Propanol: Essential
Safety and Logistical Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861715#fl118-14-propanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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